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Compound of Interest |

Compound Name: Veramid
CAS No.: 8015-18-7
Cat. No.: B1219812

Get Quote

\ J

Notice: Comprehensive searches for a therapeutic agent named "Veramid" have not yielded
information on any approved or investigational drug with this designation. The following
information is based on a hypothetical compound and is for illustrative purposes only,
demonstrating the requested format for a technical guide.

Introduction

Veramid is a novel, synthetically derived small molecule inhibitor of the Janus kinase (JAK)
family, with high selectivity for JAK2. Its therapeutic potential is being explored in the context of
myeloproliferative neoplasms and certain inflammatory conditions. This document provides a
technical overview of the preclinical data, mechanism of action, and potential clinical
applications of Veramid.

Mechanism of Action

Veramid competitively binds to the ATP-binding site of the JAK2 kinase domain, preventing the
phosphorylation and activation of downstream STAT proteins. This inhibition disrupts the
JAK/STAT signaling pathway, which is a critical mediator of cytokine signaling involved in cell
growth, proliferation, and inflammation.
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Caption: Veramid's mechanism of action, inhibiting the JAK2/STAT pathway.
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Pharmacokinetics

Pharmacokinetic studies in preclinical models have characterized the absorption, distribution,
metabolism, and excretion (ADME) profile of Veramid.

Parameter Value (Mean * SD) Animal Model
Bioavailability (F%) 75 = 8% Sprague-Dawley Rat
Tmax (hours) 15+05 Sprague-Dawley Rat
Cmax (ng/mL) 1250 + 210 Sprague-Dawley Rat
Half-life (t1/2, hours) 82+1.3 Sprague-Dawley Rat
Protein Binding (%) 92 + 3% In vitro (Human Plasma)

Preclinical Efficacy

Veramid has demonstrated potent and selective inhibition of JAK2 in various cell-based

assays.
Assay Type Cell Line IC50 (nM)
JAK2 Kinase Assay HEL 92.1.7 5.2
Cell Proliferation Ba/F3-JAK2V617F 12.8
STAT3 Phosphorylation SET-2 8.5

In a murine model of JAK2V617F-driven polycythemia vera, Veramid treatment led to a
significant reduction in hematocrit levels and spleen size.

Treatment Group Hematocrit (%) Spleen Weight (mg)
Vehicle Control 654 350 + 45
Veramid (50 mg/kg) 48 £ 5 180 + 30
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Experimental Protocols

¢ Reagents: Recombinant human JAK2, ATP, and a suitable peptide substrate.
e Procedure:

1. Veramid is serially diluted in DMSO and pre-incubated with JAK2 enzyme in assay buffer
for 15 minutes.

2. The kinase reaction is initiated by adding a mixture of ATP and the peptide substrate.
3. The reaction is allowed to proceed for 60 minutes at 30°C.

4. The amount of phosphorylated substrate is quantified using a luminescence-based
detection reagent.

o Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-
parameter logistic equation.
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Caption: Workflow for the in vitro JAK2 kinase inhibition assay.

» Animal Model: C57BL/6 mice are transplanted with bone marrow cells retrovirally transduced
with the human JAK2V617F mutation.

» Treatment: Once polycythemia is established (hematocrit > 60%), mice are randomized to
receive either vehicle control or Veramid (50 mg/kg) via oral gavage once daily.

» Endpoints: Hematocrit levels are monitored weekly. After 4 weeks of treatment, mice are
euthanized, and spleen weights are measured.

» Statistical Analysis: Data are analyzed using a Student's t-test to compare the treatment
group to the vehicle control.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-review-of-its-therapeutic-potential
https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body-img#veramid-a-review-of-its-therapeutic-potential
https://www.benchchem.com/product/b1219812/docs?utm_src=pdf-body#veramid-a-review-of-its-therapeutic-potential
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219812?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Future Directions

The promising preclinical data for Veramid warrant further investigation. Ongoing studies are
focused on evaluating its long-term safety and efficacy in more advanced disease models. The
initiation of Phase | clinical trials is anticipated to explore the safety, tolerability, and
pharmacokinetics of Veramid in healthy volunteers and patients with myeloproliferative
neoplasms.

Preclinical Studies
(In Vitro & In Vivo)
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Caption: The clinical development pathway envisioned for Veramid.

» To cite this document: BenchChem. [Veramid: A Review of Its Therapeutic Potential].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219812/docs#veramid-a-review-of-its-therapeutic-
potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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